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Compound of Interest

Compound Name: Cyanosafracin B

Cat. No.: B10854598

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental chemical and
physical properties of Cyanosafracin B, a pivotal intermediate in the synthesis of prominent
anticancer therapeutics. The information is curated for professionals engaged in research,
discovery, and development within the pharmaceutical and biotechnology sectors.

Introduction

Cyanosafracin B is a complex heterocyclic alkaloid belonging to the saframycin class of
antibiotics. It is a natural product derived from the fermentation of the bacterium Pseudomonas
fluorescens. Although it is a secondary metabolite with potential intrinsic bioactivity, its primary
significance in modern pharmacology lies in its role as a crucial starting material for the semi-
synthesis of the marine-derived anticancer agent, Ecteinascidin 743 (Trabectedin). The
structural complexity and chiral nature of Cyanosafracin B make its characterization and
handling critical for the successful production of these life-saving drugs.

Chemical and Physical Properties

The known physicochemical properties of Cyanosafracin B are detailed below. It is noteworthy
that while some data are readily available from commercial suppliers and in the context of its
synthetic applications, a comprehensive public dataset of all its physical properties is limited.

Table 1: Physicochemical Data of Cyanosafracin B
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Property Value

CAS Number 96996-50-8

Molecular Formula C29H35Ns06

Molecular Weight 549.62 g/mol

Appearance Solid

Solubility Soluble in DMSO at 25 mg/mL.

Melting Point Data not publicly available.

Boiling Point Data not publicly available; likely decomposes
upon heating.

Density Data not publicly available.

pKa Data not publicly available.

Optical Rotation

Data not publicly available.

Stability and Storage

The stability of Cyanosafracin B is a critical factor for its use in multi-step synthetic processes.

Proper storage is essential to prevent degradation and ensure the quality of the starting

material.

» Long-term Storage: For extended periods, Cyanosafracin B should be stored at -80°C.

o Short-term Storage: For shorter durations, storage at -20°C is recommended.

» Light Sensitivity: The compound should be protected from light to prevent potential

photodegradation.

Experimental Protocols and Characterization

While detailed protocols for the determination of all physicochemical properties of

Cyanosafracin B are not extensively published, the following outlines the general

methodologies for its production, isolation, and analytical characterization.
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Production and Isolation Workflow

Cyanosafracin B is produced via fermentation of Pseudomonas fluorescens. The general
process from bacterial culture to pure compound is illustrated below.

Fermentation Stage Purification Stage
Pseudomonas fluorescens > Seed Culture > Large-Scale Cell Mass Solvent-based > Chromatographic .
[ Strain Selection Development Germentaﬁon Harvesting Extraction Gurification (HPLC) Pure Cyanosafracin B

Click to download full resolution via product page
Caption: General workflow for the production and isolation of Cyanosafracin B.

A selected strain of Pseudomonas fluorescens is cultured in a specific fermentation medium
under optimized conditions (e.g., temperature, pH, aeration) to maximize the yield of
Cyanosafracin B. The bacterial biomass is then harvested, and the compound is extracted
using organic solvents. Final purification is typically achieved through chromatographic
techniques like High-Performance Liquid Chromatography (HPLC).

Analytical Characterization Methods

The identity and purity of Cyanosafracin B are confirmed using a suite of analytical
techniques.

o High-Performance Liquid Chromatography (HPLC): Purity is assessed using reversed-phase
HPLC, often with a C18 column and a mobile phase gradient of acetonitrile and a buffered
agueous solution.

e Mass Spectrometry (MS): The molecular weight and elemental composition are confirmed by
mass spectrometry, typically using electrospray ionization (ESI).

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: The complex structure of
Cyanosafracin B is elucidated and confirmed using 1D (*H, 3C) and 2D NMR techniques.
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Biological Activity and Signaling Pathways

Currently, there is a notable lack of publicly available data on the direct biological activity and
the specific signaling pathways affected by Cyanosafracin B itself. The scientific literature
predominantly focuses on the well-documented anticancer mechanisms of its derivative,
Ecteinascidin 743, which involves binding to the minor groove of DNA and interfering with DNA
repair pathways.

The primary role of Cyanosafracin B in a therapeutic context is as a synthetic precursor. This
logical relationship is visualized below.

Cyanosafracin B Multi-step Ecteinascidin 743 Therapeutic Action
(Fermentation Product) Semi-synthesis (Final Drug Product) (Anticancer Activity)

Click to download full resolution via product page

Caption: The role of Cyanosafracin B as a key intermediate in drug synthesis.

Given its structural similarity to other saframycin antibiotics, it is plausible that Cyanosafracin
B possesses some antimicrobial or cytotoxic properties. However, dedicated studies to
elucidate its specific biological targets and mechanisms of action are not widely reported.

Conclusion

Cyanosafracin B is a microbially-derived natural product of significant importance to the
pharmaceutical industry. Its value is intrinsically linked to its role as a sophisticated chiral
building block for the synthesis of complex anticancer drugs. This guide has summarized the
core, publicly available chemical properties of Cyanosafracin B. Further research to fill the
existing data gaps, particularly concerning its physicochemical constants and intrinsic biological
activity, would provide a more complete scientific understanding of this molecule and could
potentially unveil novel therapeutic applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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